Cas no 1214331-93-7 (2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid
• CAS No: 1214331-93-7
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 4997847
• Update Time: 2025-05-20

2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid

• Inchi： 1S/C14H11FO3/c15-12-10(9-5-2-1-3-6-9)7-4-8-11(12)13(16)14(17)18/h1-8,13,16H,(H,17,18)
• InChI Key： HVOUUTNITYZBPB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C(=O)O)O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid

Comprehensive Overview of 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid (CAS No. 1214331-93-7)

2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid (CAS No. 1214331-93-7) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and chemical research. This compound, characterized by its unique hydroxyacetic acid moiety and fluorobiphenyl structure, has garnered attention for its potential in drug development and material science. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

The molecular structure of 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid features a fluorine atom at the 2-position of the biphenyl ring, which enhances its electronic properties and bioavailability. This modification is critical for improving binding affinity to target proteins, a topic frequently searched by chemists and pharmacologists. The compound's hydroxyacetic acid group further contributes to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid has surged due to their stability and efficacy in medicinal chemistry. Searches for "fluorine in drug design" or "biphenyl derivatives in pharmaceuticals" highlight the growing interest in this field. This compound aligns with trends in personalized medicine, where researchers seek tailored molecules to address specific health conditions.

From a synthetic perspective, 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in academic forums. Its CAS No. 1214331-93-7 serves as a unique identifier in chemical databases, ensuring accurate retrieval for regulatory and research purposes. The compound's purity and stability are frequently queried by quality control professionals, underscoring its importance in industrial applications.

Environmental and safety considerations are also paramount when handling 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid. While not classified as hazardous, proper storage and handling protocols are essential to maintain its integrity. This aligns with broader industry trends toward sustainable and safe chemical practices, a topic increasingly searched by environmental scientists.

In summary, 2-(2-Fluorobiphenyl-3-yl)-2-hydroxyacetic acid (CAS No. 1214331-93-7) represents a promising candidate for advanced research and development. Its structural features and applications resonate with current scientific inquiries, making it a subject of ongoing exploration in both academic and industrial settings.